![molecular formula C16H19NO2 B6151701 N-(3-ethynylphenyl)-1,4-dioxaspiro[4.5]decan-8-amine CAS No. 1019586-86-7](/img/no-structure.png)
N-(3-ethynylphenyl)-1,4-dioxaspiro[4.5]decan-8-amine
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the use of spectroscopic techniques like NMR, IR, and mass spectrometry to determine the structure of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, stability, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-ethynylphenyl)-1,4-dioxaspiro[4.5]decan-8-amine involves the reaction of 3-ethynylphenyl magnesium bromide with 1,4-dioxaspiro[4.5]decan-8-one followed by reduction of the resulting intermediate with lithium aluminum hydride and subsequent reaction with ammonium chloride.", "Starting Materials": [ "3-ethynylphenyl magnesium bromide", "1,4-dioxaspiro[4.5]decan-8-one", "lithium aluminum hydride", "ammonium chloride" ], "Reaction": [ "Step 1: React 3-ethynylphenyl magnesium bromide with 1,4-dioxaspiro[4.5]decan-8-one in anhydrous ether to form the intermediate N-(3-ethynylphenyl)-1,4-dioxaspiro[4.5]decan-8-one.", "Step 2: Reduce the intermediate with lithium aluminum hydride in dry ether to form the alcohol intermediate N-(3-ethynylphenyl)-1,4-dioxaspiro[4.5]decan-8-ol.", "Step 3: React the alcohol intermediate with ammonium chloride in ethanol to form the final product N-(3-ethynylphenyl)-1,4-dioxaspiro[4.5]decan-8-amine." ] } | |
CAS RN |
1019586-86-7 |
Molecular Formula |
C16H19NO2 |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
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